molecular formula C17H20N4O B8554001 5-(Hexyloxy)-1-phenyl-1H-pyrazolo[3,4-b]pyrazine CAS No. 87595-20-8

5-(Hexyloxy)-1-phenyl-1H-pyrazolo[3,4-b]pyrazine

Cat. No. B8554001
CAS RN: 87595-20-8
M. Wt: 296.37 g/mol
InChI Key: IBXSPHBBDFBQHH-UHFFFAOYSA-N
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Description

5-(Hexyloxy)-1-phenyl-1H-pyrazolo[3,4-b]pyrazine is a useful research compound. Its molecular formula is C17H20N4O and its molecular weight is 296.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Hexyloxy)-1-phenyl-1H-pyrazolo[3,4-b]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Hexyloxy)-1-phenyl-1H-pyrazolo[3,4-b]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

87595-20-8

Product Name

5-(Hexyloxy)-1-phenyl-1H-pyrazolo[3,4-b]pyrazine

Molecular Formula

C17H20N4O

Molecular Weight

296.37 g/mol

IUPAC Name

5-hexoxy-1-phenylpyrazolo[3,4-b]pyrazine

InChI

InChI=1S/C17H20N4O/c1-2-3-4-8-11-22-16-13-18-17-15(20-16)12-19-21(17)14-9-6-5-7-10-14/h5-7,9-10,12-13H,2-4,8,11H2,1H3

InChI Key

IBXSPHBBDFBQHH-UHFFFAOYSA-N

Canonical SMILES

CCCCCCOC1=CN=C2C(=N1)C=NN2C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 50 ml of hexanol was dissolved 2.1 g (0.091 mole) of metallic sodium, and then, 14.6 g (0.043 mole) of 5-(4-tolylsulfonyl)-1-phenyl-1H-pyrazolo[3,4-b]pyrazine was added to the solution. The mixture was heated under reflux for 2 hours. After completion of the reaction, the exessive amount of hexanol was removed by distillation under a reduced pressure. The residue was washed with water, dried and then recrystallized from a benzene/methanol (1:2) mixed solvent to obtain 11.5 g (the yield was 90%) of 5-hexyloxy-1-phenyl-1H-pyrazolo[3,4-b]pyrazine in the form of a colorless needle crystal.
Quantity
14.6 g
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Two

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